Cas no 2680703-73-3 (tert-butyl N-3-(2-fluoroethyl)phenylcarbamate)

• Product Name: tert-butyl N-3-(2-fluoroethyl)phenylcarbamate
• CAS No: 2680703-73-3
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 5648316
• PubChem ID: 165916187
• Update Time: 2025-06-09

tert-butyl N-3-(2-fluoroethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(2-fluoroethyl)phenyl]carbamate
• 2680703-73-3
• EN300-28276859
• tert-butyl N-3-(2-fluoroethyl)phenylcarbamate

• Inchi： 1S/C13H18FNO2/c1-13(2,3)17-12(16)15-11-6-4-5-10(9-11)7-8-14/h4-6,9H,7-8H2,1-3H3,(H,15,16)
• InChI Key： WCWFICUADRYNJX-UHFFFAOYSA-N
• SMILES： FCCC1C=CC=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-3-(2-fluoroethyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2680703-73-3 and Product Name: tert-butyl N-3-(2-fluoroethyl)phenylcarbamate

The compound with the CAS number 2680703-73-3 and the product name tert-butyl N-3-(2-fluoroethyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound includes a tert-butyl group, a fluoroethyl moiety, and a phenylcarbamate moiety, which collectively contribute to its distinct chemical behavior and biological activity.

In the realm of modern pharmaceutical research, the incorporation of fluorine atoms into organic molecules has become a cornerstone strategy for enhancing the pharmacological properties of drug candidates. The presence of a fluoroethyl group in tert-butyl N-3-(2-fluoroethyl)phenylcarbamate imparts favorable metabolic stability, improved binding affinity, and enhanced bioavailability. These attributes are critical for the development of novel therapeutics that can effectively target biological pathways while minimizing side effects. Recent studies have demonstrated that fluorinated compounds often exhibit superior pharmacokinetic profiles, making them attractive candidates for clinical translation.

The tert-butyl group in the compound's structure serves as a protective group, which is commonly employed in synthetic chemistry to shield reactive sites during multi-step synthesis. Additionally, it contributes to the lipophilicity of the molecule, influencing its solubility and membrane permeability—key factors in drug design. The phenylcarbamate moiety further enhances the compound's versatility, enabling interactions with various biological targets. This structural motif has been extensively studied for its role in modulating enzyme activity and receptor binding, particularly in the context of central nervous system (CNS) drugs.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between tert-butyl N-3-(2-fluoroethyl)phenylcarbamate and biological targets. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). By leveraging computational tools, scientists have been able to predict binding affinities and optimize lead structures, accelerating the drug discovery process. Such methodologies are particularly valuable in the development of targeted therapies for chronic diseases like cancer and autoimmune disorders.

The synthesis of tert-butyl N-3-(2-fluoroethyl)phenylcarbamate involves a series of well-established organic reactions, including nucleophilic substitution and carbamate formation. The use of fluorinated reagents has been crucial in introducing the fluoroethyl group with high selectivity. This synthetic approach underscores the importance of fluorine chemistry in modern drug development, where precise control over molecular structure is essential for achieving desired pharmacological outcomes. Researchers have also explored greener synthetic routes to minimize waste and improve sustainability, aligning with global efforts to promote environmentally responsible chemistry.

Preclinical studies have begun to elucidate the pharmacological profile of tert-butyl N-3-(2-fluoroethyl)phenylcarbamate, revealing promising results in models of pain management and neuroprotection. The compound's ability to cross the blood-brain barrier has been particularly noteworthy, suggesting its potential for treating CNS disorders. Additionally, its interaction with mitochondrial enzymes has raised interest among researchers investigating oxidative stress-related pathologies. These findings underscore the compound's broad therapeutic scope and highlight its significance as a scaffold for future drug design.

The integration of high-throughput screening (HTS) technologies has further accelerated the evaluation of tert-butyl N-3-(2-fluoroethyl)phenylcarbamate as a lead compound. By systematically testing thousands of compounds against various biological assays, researchers can rapidly identify derivatives with enhanced potency and selectivity. This approach has been instrumental in identifying novel analogs that may overcome limitations associated with earlier generations of drugs. The combination of HTS with machine learning algorithms has enabled more efficient prioritization of candidates for further development, streamlining the drug discovery pipeline.

Regulatory considerations play a critical role in advancing compounds like tert-butyl N-3-(2-fluoroethyl)phenylcarbamate towards clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for human testing. Furthermore, toxicological assessments are essential to evaluate potential risks associated with long-term exposure. These regulatory milestones are integral to ensuring patient safety while fostering innovation in pharmaceutical sciences.

The future direction of research on tert-butyl N-3-(2-fluoroethyl)phenylcarbamate lies in exploring its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to visualize how this compound interacts with biological targets at atomic resolution. Such detailed structural insights can guide modifications aimed at improving efficacy while reducing off-target effects—a key challenge in drug development.

In conclusion, tert-butyl N-3-(2-fluoroethyl)phenylcarbamate represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique combination of functional groups makes it a versatile tool for developing novel therapeutics targeting diverse diseases. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs worldwide.